2-hydroxy-N-(phenylsulfonyl)propanamide

• IUPAC Name: N-(benzenesulfonyl)-2-hydroxypropanamide
• InChI: InChI=1S/C9H11NO4S/c1-7(11)9(12)10-15(13,14)8-5-3-2-4-6-8/h2-7,11H,1H3,(H,10,12)
• InChI Key: MPAIHIJNAHWJPO-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NS(=O)(=O)C1=CC=CC=C1)O
• Molecular Formula: C9H11NO4S
• DSSTOX Substance ID: DTXSID20386217
• Molecular Weight: 229.26 g/mol
• CAS No.: 5611-43-8

Description

2-Hydroxy-N-(phenylsulfonyl)propanamide is a propanamide derivative characterized by a hydroxy group at the second carbon of the propanamide backbone and a phenylsulfonyl substituent attached to the nitrogen atom. Its IUPAC name reflects this structure: N-(phenylsulfonyl)-2-hydroxypropanamide. The phenylsulfonyl group enhances electron-withdrawing properties, influencing reactivity and biological interactions, while the hydroxy group contributes to hydrogen-bonding capabilities and solubility .

This compound belongs to a broader class of sulfonamide-containing amides, which are widely studied for their pharmacological and material science applications.

Comparison with Similar Compounds

To contextualize the properties of 2-hydroxy-N-(phenylsulfonyl)propanamide, a comparative analysis with structurally related compounds is essential. The following table and discussion highlight key differences in structure, reactivity, and biological activity.

Table 1: Structural and Functional Comparison

Compound Name	Key Structural Features	Reactivity/Biological Activity	Reference
2-Hydroxy-N-(phenylsulfonyl)propanamide	- 2-hydroxypropanamide backbone - N-phenylsulfonyl group	Enhanced solubility due to hydroxyl; potential enzyme inhibition via sulfonamide interaction
N-Hydroxy-3-[(2-phenylethyl)sulfamoyl]propanamide	- Sulfamoyl group instead of sulfonyl - Phenylethyl substituent	Distinct hydrogen-bonding capacity; altered target specificity in biological systems
N-(4-(naphthalen-2-yl)thiazol-2-yl)-3-(phenylsulfonyl)propanamide	- Thiazole-naphthalene hybrid - Phenylsulfonyl at C3	Increased aromatic stacking potential; explored in anticancer research
N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)-2-phenoxypropanamide	- Methylthio-phenyl group - Phenoxy substituent	Improved membrane permeability; antioxidant and anti-inflammatory activity reported
N-Methyl-2-oxopropanamide	Oxidized carbonyl group at C2	Higher electrophilicity; reactivity in nucleophilic acyl substitutions

Key Insights from Comparative Analysis

(a) Functional Group Influence on Reactivity

• The phenylsulfonyl group in 2-hydroxy-N-(phenylsulfonyl)propanamide distinguishes it from analogs like N-hydroxy-3-[(2-phenylethyl)sulfamoyl]propanamide (which has a sulfamoyl group).
• In contrast, N-methyl-2-oxopropanamide lacks a sulfonyl group but features a carbonyl group at C2, making it more reactive in nucleophilic additions compared to the hydroxylated derivative .

(c) Stereochemical Considerations

• (2R)-2-hydroxy-N-methylpropanamide) demonstrate that stereochemistry significantly impacts biological activity. This suggests that the stereochemistry of the hydroxy group in 2-hydroxy-N-(phenylsulfonyl)propanamide could modulate its efficacy or toxicity .